![molecular formula C10H13FO2S B3039393 4-[(3-Fluoropropyl)sulphonyl]toluene CAS No. 1031928-89-8](/img/structure/B3039393.png)
4-[(3-Fluoropropyl)sulphonyl]toluene
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 4-[(3-Fluoropropyl)sulphonyl]toluene involves complex processes. For instance, the synthesis of (S)-4-(3-[18F]Fluoropropyl)-L-glutamic acid ([18F]FSPG), a positron emission tomography (PET) imaging agent, involves the substitution of nucleophilic [18F]fluoride with a protected naphthylsulfonyloxy-propyl-L-glutamate derivative . The average radioactivity yield of [18F]FSPG was 4.2 GBq (range, 3.4–4.8 GBq) at the end of synthesis, starting from 16 GBq of [18F]fluoride at the end of bombardment .Molecular Structure Analysis
The molecular structure of this compound consists of a toluene (methylbenzene) core with a fluoropropylsulphonyl group attached . The exact structure would require more specific information or advanced analytical techniques to determine.Mechanism of Action
The mechanism of action of 4-[(3-Fluoropropyl)sulphonyl]toluene involves the reaction of the sulfonate ester group with the thiol group of cysteine residues in proteins, forming a covalent bond. This reaction is highly selective for cysteine residues, allowing for the specific labeling and analysis of these residues.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects on cells and tissues, making it a useful tool for studying the structure and function of proteins.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(3-Fluoropropyl)sulphonyl]toluene is its ability to selectively label cysteine residues in proteins, allowing for the identification and analysis of these residues. Additionally, this compound is relatively easy to use and has minimal biochemical and physiological effects on cells and tissues.
However, there are also limitations to the use of this compound in lab experiments. One limitation is that the labeling of cysteine residues with this compound is irreversible, making it difficult to remove the label once it has been applied. Additionally, this compound may not be suitable for use in certain proteins or experimental conditions, as it may react with other amino acid residues or be affected by changes in pH or temperature.
Future Directions
There are many potential future directions for the use of 4-[(3-Fluoropropyl)sulphonyl]toluene in scientific research. One possible direction is the development of new labeling techniques that can be used in conjunction with this compound to study the structure and function of proteins in greater detail. Additionally, this compound may be used in the development of new drugs and therapies that target cysteine residues in proteins, as well as in the study of diseases and disorders that are associated with abnormalities in protein function.
Scientific Research Applications
4-[(3-Fluoropropyl)sulphonyl]toluene has been widely used in scientific research to study the structure and function of proteins. Specifically, this compound has been used to selectively label cysteine residues in proteins, allowing for the identification and analysis of these residues. This information can be used to better understand the role of cysteine residues in protein function, as well as to develop new drugs and therapies that target these residues.
properties
IUPAC Name |
1-(3-fluoropropylsulfonyl)-4-methylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FO2S/c1-9-3-5-10(6-4-9)14(12,13)8-2-7-11/h3-6H,2,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMFUSUJHWOZTCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCCF | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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